5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone

• Molecular Formula: C16H17ClN2O3S
• Molecular Weight: 352.8 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-5-ethoxy-4-prop-2-enoxyphenyl)methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H17ClN2O3S/c1-4-6-22-14-11(17)7-10(9-13(14)21-5-2)8-12-15(20)19(3)16(23)18-12/h4,7-9H,1,5-6H2,2-3H3,(H,18,23)/b12-8-
• InChI Key: UKIYUHOZBHCGBN-WQLSENKSSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=S)N2)C)Cl)OCC=C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=S)N2)C)Cl)OCC=C

Description

5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone, also known as ACTEI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone has been found to exhibit various biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties. It has also been investigated for its potential applications in material science, such as in the synthesis of nanoparticles and as a corrosion inhibitor.

Mechanism of Action

The mechanism of action of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi, by interfering with their cell wall synthesis. It has also been found to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to inhibit the activity of enzymes involved in inflammation, such as COX-2. It has also been found to reduce the proliferation of cancer cells and to induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone in lab experiments is its broad range of biological activities, which makes it a versatile compound for various applications. However, one limitation of using 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone. One potential application is in the development of new antimicrobial agents, as 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone has been found to exhibit potent antimicrobial activity against various microorganisms. Another potential application is in the development of new anticancer drugs, as 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone has been found to induce apoptosis in cancer cells. Additionally, further research is needed to fully understand the mechanism of action of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone and to identify its potential applications in other fields, such as material science.

Synthesis Methods

The synthesis method of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone involves the reaction of 3-chloro-5-ethoxybenzaldehyde, allyl alcohol, and thiosemicarbazide in the presence of a catalytic amount of p-toluenesulfonic acid in ethanol. The resulting product is then treated with acetic anhydride to obtain 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone. The yield of 5-[4-(Allyloxy)-3-chloro-5-ethoxybenzylidene]-3-methyl-2-thioxo-4-imidazolidinone obtained through this method is around 70%, and the purity of the product can be improved through recrystallization.